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For Researchers, Scientists, and Drug Development Professionals

Benzyltrimethylammonium tribromide (BTMABr₃) is a versatile quaternary ammonium salt

recognized for its efficacy as a solid brominating agent and a phase-transfer catalyst in organic

synthesis.[1][2] Its stability and ease of handling make it a valuable and safer alternative to

liquid bromine, facilitating a wide range of chemical transformations, including the synthesis of

active pharmaceutical ingredients (APIs) and novel materials.[1][2] This guide provides a

comprehensive overview of its core physical properties, detailed experimental protocols for

their determination, and workflows for its synthesis and application.

Core Physical and Chemical Properties
Benzyltrimethylammonium tribromide is an orange to dark yellow crystalline powder.[1][3] It

is stable under normal storage conditions, though it is noted to be sensitive to light and is

hygroscopic.[2][4]

Quantitative Data Summary
The physical and chemical properties of Benzyltrimethylammonium tribromide are

summarized in the table below for quick reference.
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Property Value Source(s)

CAS Number 111865-47-5 [1][2][3]

Molecular Formula C₁₀H₁₆Br₃N [1][5]

Molecular Weight 389.96 g/mol [1][5]

Appearance
Orange to dark yellow

crystalline powder
[1][2][3]

Melting Point 98-105 °C [1][3]

99-101 °C (lit.) [2][6]

Solubility

Slightly soluble in Dimethyl

Sulfoxide (DMSO) and

Methanol.[2] Soluble in polar

solvents like water and

alcohols.[7]

[2][7]

Stability

Stable under normal

conditions. Light sensitive.

Hygroscopic.[2][4]

[2][4]

Purity (Assay)
≥97.5% to ≤102.5% (Titration

ex Bromide)
[3]

Experimental Protocols
Detailed methodologies for determining the key physical properties of

Benzyltrimethylammonium tribromide are provided below. These protocols are standard

procedures for organic compounds.

Determination of Melting Point (Capillary Method)
The melting point is a critical indicator of a compound's purity. A sharp melting range (typically

0.5-1.0°C) is characteristic of a pure substance, while impurities tend to depress and broaden

the melting range.[3]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional)

Procedure:

Sample Preparation: Place a small amount of dry Benzyltrimethylammonium tribromide
on a clean, dry surface. If the crystals are large, gently crush them into a fine powder.

Capillary Loading: Dip the open end of a capillary tube into the powdered sample. Tap the

sealed end of the tube gently on a hard surface to pack the sample down into the bottom.

The packed sample should be 2-3 mm high.[8]

Apparatus Setup: Insert the capillary tube into the heating block of the melting point

apparatus. Ensure the thermometer is positioned correctly to accurately measure the

temperature of the block.[3]

Measurement:

Heat the sample rapidly at first to approach the expected melting point (around 90-95°C).

[8]

Decrease the heating rate to 1-2°C per minute as you near the anticipated melting point.

[3][8]

Record the temperature at which the first drop of liquid appears (T1).

Record the temperature at which the entire sample has completely melted (T2).

Reporting: The melting point is reported as the range from T1 to T2. For accurate results,

perform at least two measurements.
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Determination of Solubility (Qualitative)
This protocol provides a method for qualitatively assessing the solubility of

Benzyltrimethylammonium tribromide in various solvents.

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Spatula

Graduated pipette or dropper

Procedure:

Sample Preparation: Add approximately 25 mg of Benzyltrimethylammonium tribromide
to a small, clean test tube.

Solvent Addition: Add 0.75 mL of the desired solvent (e.g., water, methanol, DMSO) to the

test tube in small portions (e.g., 0.25 mL at a time).[9]

Mixing: After each addition of the solvent, vigorously shake or stir the mixture for at least 30

seconds.[9]

Observation: Observe the mixture to see if the solid dissolves completely.

Classification:

Soluble: The entire solid dissolves.

Slightly Soluble: A portion of the solid dissolves, but some remains undissolved.

Insoluble: The solid does not appear to dissolve.

Reporting: Report the solubility of Benzyltrimethylammonium tribromide in each tested

solvent under the observed conditions (e.g., "Slightly soluble in methanol at room

temperature").
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Assessment of Stability
Stability testing evaluates how the quality of a substance varies with time under the influence of

environmental factors such as temperature, humidity, and light.

Apparatus:

Controlled environment stability chambers

Appropriate containers that mimic market packaging

Analytical instruments for property testing (e.g., HPLC for purity, melting point apparatus)

Procedure:

Sample Preparation: Place samples of Benzyltrimethylammonium tribromide in container-

closure systems that are the same as those proposed for storage and distribution.[10]

Storage Conditions: Store the samples under various controlled conditions. According to ICH

guidelines, these typically include:[11]

Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Photo-stability: Store a sample under a specified light source.

Testing Frequency: Test the samples at specified time intervals. For long-term studies, this is

often 0, 3, 6, 9, 12, 18, 24, and 36 months. For accelerated studies, time points are typically

0, 3, and 6 months.[10][12]

Analysis: At each time point, analyze the samples for relevant physical and chemical

properties, such as appearance, melting point, and purity (assay). Use validated, stability-

indicating analytical methods.[11]

Evaluation: Compare the results to the initial (time zero) data. A "significant change" (e.g.,

failure to meet specifications for appearance or assay) indicates instability under those

storage conditions.
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Synthesis and Application Workflows
The following diagrams, generated using the DOT language, illustrate key processes involving

Benzyltrimethylammonium tribromide.

Synthesis Workflow
The synthesis of Benzyltrimethylammonium tribromide can be achieved through the

reaction of benzyltrimethylammonium chloride with sodium bromate and hydrobromic acid.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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